Cas no 1807176-91-5 (Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate)
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate
-
- Inchi: 1S/C10H6F3NO3/c1-16-9(15)6-3-2-5(4-14)7(11)8(6)17-10(12)13/h2-3,10H,1H3
- InChI Key: DJEATBIGMKCADN-UHFFFAOYSA-N
- SMILES: FC1=C(C#N)C=CC(C(=O)OC)=C1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 328
- XLogP3: 2.5
- Topological Polar Surface Area: 59.3
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010809-250mg |
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate |
1807176-91-5 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015010809-500mg |
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate |
1807176-91-5 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015010809-1g |
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate |
1807176-91-5 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate
Recent Advances in the Study of Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate (CAS: 1807176-91-5)
Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate (CAS: 1807176-91-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, positioning it as a promising candidate for further pharmaceutical research.
The compound's unique structural features, including the difluoromethoxy and cyano groups, contribute to its reactivity and potential as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as an intermediate in the synthesis of novel kinase inhibitors, demonstrating its utility in targeting specific enzymatic pathways involved in cancer and inflammatory diseases.
In addition to its synthetic applications, Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate has been investigated for its direct biological effects. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential implications for drug metabolism and pharmacokinetics. Further research is needed to elucidate its mechanism of action and optimize its pharmacological properties.
Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the detailed characterization of this compound. These techniques have enabled researchers to confirm its purity and stability under various conditions, which is critical for its application in drug development pipelines.
Looking ahead, the exploration of Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate is expected to expand into preclinical studies, where its safety and efficacy profiles will be further evaluated. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from a research chemical to a therapeutic agent.
1807176-91-5 (Methyl 4-cyano-2-difluoromethoxy-3-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)